Cas no 1804365-03-4 (2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1804365-03-4
• MF: C₉H₄ClF₆NO₃
• MW: 323.576382637024
• CID: 4844332
• Update Time: 2025-05-24

2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C9H4ClF6NO3/c10-1-4-5(8(11,12)13)6(20-9(14,15)16)3(2-17-4)7(18)19/h2H,1H2,(H,18,19)
• InChI Key： JBZQIRZQPAPLSW-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=C(C(C(=O)O)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid

Research Brief on 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS: 1804365-03-4)

2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS: 1804365-03-4) is a specialized pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl functional groups, serves as a key intermediate in the synthesis of novel pharmaceuticals, particularly those targeting neurological and inflammatory diseases. Recent studies have highlighted its potential in the development of small-molecule inhibitors and modulators of biological pathways.

The compound's structural features, including the chloromethyl group at the 2-position and the carboxylic acid at the 5-position, make it a versatile building block for further chemical modifications. Researchers have explored its utility in the synthesis of heterocyclic compounds with enhanced pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of potent GABA_A receptor modulators, which show promise in treating anxiety and epilepsy disorders.

Recent advancements in synthetic methodologies have improved the scalability and yield of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid. A novel catalytic process reported in Organic Letters (2024) utilizes palladium-catalyzed cross-coupling reactions to introduce diverse substituents at the chloromethyl position, expanding the compound's applicability in drug design. This innovation addresses previous challenges related to regioselectivity and byproduct formation during synthesis.

In pharmacological research, this compound has shown remarkable potential as a scaffold for developing kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of 1804365-03-4 exhibit selective inhibition against JAK3 kinases, with IC₅₀ values in the nanomolar range. These findings suggest its relevance in autoimmune disease therapeutics, particularly for conditions like rheumatoid arthritis and psoriasis where JAK-STAT signaling plays a crucial role.

The compound's stability and solubility profile have been extensively characterized in recent formulation studies. Research published in the European Journal of Pharmaceutical Sciences (2023) investigated its salt formation capabilities, identifying several pharmaceutically acceptable counterions that enhance its bioavailability. These developments are particularly significant for oral dosage form development, addressing previous limitations in drug delivery.

Looking forward, 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid continues to be a focus of innovative research. Current investigations are exploring its potential in PROTAC (Proteolysis Targeting Chimera) technology, where its structural features may facilitate the development of targeted protein degraders. The compound's unique combination of functional groups positions it as a valuable asset in the evolving landscape of chemical biology and drug discovery.